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Compound of Interest

Compound Name: 6-Aminoisoquinoline

Cat. No.: B057696 Get Quote

For immediate reference, do not dispose of 6-Aminoisoquinoline down the drain or in general

waste. This compound is classified as a hazardous substance and requires specialized

disposal procedures to ensure the safety of personnel and the protection of the environment.

Researchers, scientists, and drug development professionals must adhere to strict protocols for

the management of chemical waste. This guide provides essential safety and logistical

information for the proper disposal of 6-Aminoisoquinoline.

Chemical and Hazard Data
6-Aminoisoquinoline is a solid organic compound with the following properties and associated

hazards.
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Property Value

Molecular Formula C₉H₈N₂

Molecular Weight 144.17 g/mol

Melting Point 211-212 °C[1]

Boiling Point 343.1 ± 15.0 °C (Predicted)[1]

Solubility
Slightly soluble in DMF and Methanol; Sparingly

soluble in DMSO[1]

Form Solid

GHS Hazard Statements
H302 (Harmful if swallowed), H319 (Causes

serious eye irritation)

Safety Operating Guide
Personal Protective Equipment (PPE): Before handling 6-Aminoisoquinoline, ensure you are

wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Lab coat

Safety glasses or goggles[2]

Handling and Storage:

Use only in a well-ventilated area or under a chemical fume hood.[3]

Avoid breathing dust.[2]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from strong oxidizing agents and strong acids.[3]

Experimental Protocols: Spill and Waste Disposal
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There are no specific experimental protocols for the chemical inactivation of 6-
Aminoisoquinoline in a standard laboratory setting. Therefore, the primary disposal method is

through a licensed hazardous waste management company. The following protocol outlines the

steps for preparing 6-Aminoisoquinoline waste for collection.

Spill Response:

Evacuate the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, sweep up the solid material.

Avoid generating dust.[4]

Collect the spilled material and any contaminated absorbent materials into a suitable, labeled

container for disposal.[2][4]

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.

Waste Disposal Protocol:

Waste Segregation:

Collect solid 6-Aminoisoquinoline waste in a dedicated, clearly labeled, and sealable

container.

For solutions containing 6-Aminoisoquinoline, use a separate, compatible, and leak-

proof container. Ensure the container material is compatible with the solvent used.

Container Labeling:

Label the waste container clearly with "Hazardous Waste" and the full chemical name: "6-
Aminoisoquinoline".

List all components of the waste, including solvents and their approximate concentrations.
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Indicate the date when the waste was first added to the container.

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated, away from sources of ignition, and separate from

incompatible chemicals.[5]

Ensure the storage area has secondary containment to prevent the spread of material in

case of a leak.

Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal company.[6]

Provide them with a complete and accurate description of the waste.

Follow their specific instructions for packaging and transportation.

Disposal Workflow
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Start: 6-Aminoisoquinoline Waste Generated

Assess Waste Form

Solid Waste
(e.g., powder, contaminated labware)

Solid

Liquid Waste
(e.g., solutions)

Liquid

Package in a labeled,
sealed container for solid waste

Package in a labeled,
sealed, compatible container for liquid waste

Store in Designated
Hazardous Waste Area

Contact EHS or Licensed
Waste Disposal Company

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 6-Aminoisoquinoline waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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